Cas no 6302-55-2 (1-(4-Chlorophenyl)butane-1,3-dione)

• Product Name: 1-(4-Chlorophenyl)butane-1,3-dione
• CAS No: 6302-55-2
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• MDL: MFCD00463137
• CID: 513245
• PubChem ID: 238083
• Update Time: 2025-06-08

1-(4-Chlorophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)butane-1,3-dione
• 1,3-Butanedione,1-(4-chlorophenyl)-
• 1-(4-Chlorophenyl)1,3-butanedione
• 1-(4-Chlorophenyl)-butan-1,3-dione
• 1-(p-chlorophenyl)-1,3-butanedione
• 4'-Chloro-3-oxobutyrophenone
• 4-Chlorobenzoylacetone
• acetyl-p-chlorobenzoylmethane
• SCHEMBL908578
• F78726
• TVWDRSJRFMTIPQ-UHFFFAOYSA-N
• 1-(4-chlorophenyl)-1,3-butanedione
• MFCD00463137
• p-Chlorbenzoylaceton
• STR02310
• DTXSID20285554
• Z56876401
• AB90895
• CS-0117075
• EN300-17089
• p-chloro-benzoylacetone
• NSC42232
• 1,3-Butanedione, 1-(4-chlorophenyl)-
• AKOS000119212
• 6302-55-2
• NSC-42232

• MDL： MFCD00463137
• Inchi： 1S/C10H9ClO2/c1-7(12)6-10(13)8-2-4-9(11)5-3-8/h2-5H,6H2,1H3
• InChI Key： TVWDRSJRFMTIPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC(C)=O)=O

Computed Properties

• Exact Mass: 196.02900
• Monoisotopic Mass: 196.029107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.205
• Boiling Point: 312°C at 760 mmHg
• Flash Point: 131.1°C
• Refractive Index: 1.531
• PSA: 34.14000
• LogP: 2.50180

1-(4-Chlorophenyl)butane-1,3-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Chlorophenyl)butane-1,3-dione

1-(4-Chlorophenyl)butane-1,3-dione (CAS No. 6302-55-2): An Overview of Its Chemical Properties and Applications

1-(4-Chlorophenyl)butane-1,3-dione (CAS No. 6302-55-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4-chloroacetophenone, is characterized by its unique molecular structure, which consists of a chlorinated phenyl ring and a diketone functional group. The combination of these features endows the compound with a range of interesting properties and potential applications.

The chemical formula of 1-(4-Chlorophenyl)butane-1,3-dione is C₉H₈O₂Cl, and it has a molecular weight of approximately 179.61 g/mol. The compound is typically synthesized through the reaction of 4-chloroacetophenone with an appropriate ketone or aldehyde, followed by oxidative coupling to form the diketone structure. This synthesis route is well-documented in the literature and can be adapted to produce high-purity samples suitable for various applications.

In terms of physical properties, 1-(4-Chlorophenyl)butane-1,3-dione is a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The unique structure of 1-(4-Chlorophenyl)butane-1,3-dione makes it an attractive candidate for various applications in medicinal chemistry. Recent studies have explored its potential as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, researchers have investigated the use of this compound as a precursor for the development of novel anti-inflammatory agents and antitumor drugs. The chlorinated phenyl ring and diketone functional group provide multiple sites for chemical modification, allowing for the fine-tuning of pharmacological properties.

In addition to its medicinal applications, 1-(4-Chlorophenyl)butane-1,3-dione has shown promise in materials science. Its ability to undergo various chemical reactions makes it a valuable intermediate in the synthesis of polymers and other functional materials. For example, the compound can be used to create polymers with enhanced mechanical properties or improved thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The environmental impact of 1-(4-Chlorophenyl)butane-1,3-dione is another important consideration. While the compound itself is not classified as hazardous under current regulations, it is essential to handle it with care to prevent environmental contamination. Proper disposal methods should be followed to ensure that any waste generated during its use or synthesis does not pose a risk to ecosystems or human health.

In conclusion, 1-(4-Chlorophenyl)butane-1,3-dione (CAS No. 6302-55-2) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of study for scientists and engineers alike. As new advancements continue to emerge, the importance of this compound in various industries is likely to grow.